Cas no 20837-68-7 (2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol])

2,2'-Methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] is a high-performance phenolic antioxidant commonly used in polymer stabilization. Its bifunctional structure, featuring dual hydroxyl groups, enables effective radical scavenging and oxidative inhibition, enhancing the thermal and oxidative stability of materials such as plastics, rubbers, and lubricants. The compound exhibits excellent compatibility with various substrates and demonstrates low volatility, ensuring long-term protection even under elevated temperatures. Its sterically hindered phenolic groups contribute to superior resistance against degradation, making it suitable for demanding industrial applications. Additionally, it shows minimal discoloration effects, preserving the aesthetic qualities of treated materials. This antioxidant is particularly valued for its balanced performance in both processing and end-use conditions.
2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] structure
20837-68-7 structure
Product Name:2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol]
CAS No:20837-68-7
MF:C31H32O4
MW:468.583389282227
MDL:MFCD04038095
CID:910646
PubChem ID:87558178
Update Time:2025-06-13

2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] Chemical and Physical Properties

Names and Identifiers

    • 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol]
    • 2-[[2-hydroxy-3-[(2-hydroxy-5-methylphenyl)methyl]-5-methylphenyl]methyl]-6-[(2-hydroxy-5-methylphenyl)methyl]-4-methylphenol
    • 2,2'-Methyleneb
    • 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-4-methylphenol]
    • 3,3'-bis(2-hydroxy-5-methylbenzyl)-2,2'-dihydroxy-5,5'-dimethyldiphenylmethane
    • 6,6'-Bis(2-hydroxy-5-methylbenzyl)-4,4'-dimethyl-2,2'-methylenediphenol
    • Bis-[2-hydroxy-3-(2-hydroxy-5-methyl-benzyl)-5-methyl-phenyl]-methan
    • bis-[2-hydroxy-3-(2-hydroxy-5-methyl-benzyl)-5-methyl-phenyl]-methane
    • Bis[2-hydroxy-3-(2-hydroxy-5-methylbenzyl)-5-methylphenyl]methane
    • M1683
    • 20837-68-7
    • SCHEMBL218957
    • KYOZIVFRHLSSKN-UHFFFAOYSA-N
    • CS-0435407
    • 6,6'-Methylenebis(2-(2-hydroxy-5-methylbenzyl)-4-methylphenol)
    • AKOS015839115
    • 2,2'-{Methylenebis[(2-hydroxy-5-methyl-3,1-phenylene)methylene]}bis(4-methylphenol)
    • DB-250822
    • 2-({2-hydroxy-3-[(2-hydroxy-5-methylphenyl)methyl]-5-methylphenyl}methyl)-6-[(2-hydroxy-5-methylphenyl)methyl]-4-methylphenol
    • Phenol, 2,2'-methylenebis[6-[(2-hydroxy-5-methylphenyl)methyl]-4-methyl-
    • 2,2'-Methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol], 85%
    • DTXSID20452845
    • MDL: MFCD04038095
    • Inchi: 1S/C31H32O4/c1-18-5-7-28(32)22(9-18)15-24-11-20(3)13-26(30(24)34)17-27-14-21(4)12-25(31(27)35)16-23-10-19(2)6-8-29(23)33/h5-14,32-35H,15-17H2,1-4H3
    • InChI Key: KYOZIVFRHLSSKN-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1CC1C=C(C)C=C(CC2C(=CC=C(C)C=2)O)C=1O)CC1C(=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 468.23000
  • Monoisotopic Mass: 468.23005950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 600
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 26
  • XLogP3: 7.7
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • PSA: 80.92000
  • LogP: 6.51500

2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] Security Information

2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] Customs Data

  • HS CODE:2907299090
  • Customs Data:

    China Customs Code:

    2907299090

    Overview:

    2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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20837-68-7 85%
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2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] Production Method

Additional information on 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol]

Comprehensive Overview of 2,2'-Methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] (CAS No. 20837-68-7): Properties, Applications, and Industry Insights

2,2'-Methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] (CAS No. 20837-68-7) is a high-performance phenolic compound widely recognized for its unique chemical structure and multifunctional applications. This bis-phenol derivative features a methylene bridge linking two hydroxyl-substituted cresol units, endowing it with exceptional thermal stability and antioxidant properties. As industries increasingly prioritize sustainable additives and polymer stabilizers, this compound has garnered significant attention for its role in enhancing material durability while aligning with green chemistry trends.

The molecular architecture of 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] enables it to act as an effective radical scavenger, making it invaluable in polymer formulations and lubricant systems. Recent studies highlight its efficacy in mitigating oxidative degradation in high-temperature plastics, a critical concern for industries such as automotive and aerospace. Users searching for "phenolic antioxidants for polymers" or "non-toxic stabilizers" will find this compound particularly relevant due to its balanced performance and regulatory compliance.

In the context of consumer safety and regulatory compliance, CAS 20837-68-7 stands out as a preferred choice for applications requiring FDA-compliant additives. Its low volatility and compatibility with food-contact materials address growing market demands for safer packaging solutions. Searches like "food-grade polymer additives" or "thermal stabilizers for packaging" often lead to discussions about this compound’s versatility.

From a synthesis perspective, 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] is produced via a condensation reaction between formaldehyde and substituted p-cresol derivatives. This process has been optimized to achieve high yields while minimizing environmental impact, resonating with queries such as "eco-friendly phenol production". Manufacturers emphasize its role in circular economy models, where recyclability and end-of-life material performance are paramount.

Emerging applications in electronic encapsulation and composite materials further expand the relevance of this compound. With the rise of 5G technology and electric vehicles, searches for "high-performance dielectric materials" increasingly reference its dielectric properties and resistance to electrochemical corrosion. These attributes make it a candidate for next-generation insulating resins and adhesive formulations.

Market analysts project steady growth for CAS 20837-68-7, driven by its adoption in renewable energy sectors like solar panel encapsulation. Its ability to withstand UV radiation and thermal cycling aligns with trends in "durable renewable energy materials". Additionally, its synergistic effects with other antioxidants are frequently explored in patents and technical papers, catering to queries about "advanced stabilization systems."

In conclusion, 2,2'-methylenebis[6-(2-hydroxy-5-methylbenzyl)-p-cresol] exemplifies innovation in specialty chemicals, addressing both performance and sustainability challenges. Its interdisciplinary applications—from biodegradable plastics to energy storage—ensure its prominence in scientific literature and industrial workflows. For researchers and formulators, understanding its structure-property relationships remains key to unlocking new possibilities in material science.

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